Cas no 55228-54-1 (Benzoic acid, 2-[[(5-methoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]-)

• Product Name: Benzoic acid, 2-[[(5-methoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]-
• CAS No: 55228-54-1
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 352494
• PubChem ID: 12334822
• Update Time: 2025-04-19

Benzoic acid, 2-[[(5-methoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(5-methoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]-
• 2-[(5-methoxy-1-phenylpyrazole-3-carbonyl)amino]benzoic acid
• DTXSID80491114
• 55228-54-1
• 2-[(5-Methoxy-1-phenyl-1H-pyrazole-3-carbonyl)amino]benzoic acid
• 2-(5-Methoxy-1-phenyl-1H-pyrazole-3-carboxamido)benzoic acid
• CHEMBL3275670

• Inchi： 1S/C18H15N3O4/c1-25-16-11-15(20-21(16)12-7-3-2-4-8-12)17(22)19-14-10-6-5-9-13(14)18(23)24/h2-11H,1H3,(H,19,22)(H,23,24)
• InChI Key： OPXMKJJFSZRDDK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(NC2C=CC=CC=2C(=O)O)=O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 337.10635
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.45